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Compound of Interest

Compound Name:
3,6-Dichloro-4,5-

dimethylpyridazine

Cat. No.: B1321573 Get Quote

Core Chemical Properties of 3,6-Dichloro-4,5-
dimethylpyridazine
This document outlines the fundamental chemical identifiers for 3,6-Dichloro-4,5-
dimethylpyridazine, a heterocyclic compound relevant in pharmaceutical and chemical

research. The primary focus is on its molecular formula and weight, which are foundational

data points for any research or development activities involving this molecule.

Quantitative Data Summary
The essential chemical data for 3,6-Dichloro-4,5-dimethylpyridazine is summarized in the

table below. This information is critical for stoichiometric calculations, analytical method

development, and chemical synthesis planning.

Identifier Value Citation

Chemical Name
3,6-Dichloro-4,5-

dimethylpyridazine
[1][2]

Molecular Formula C₆H₆Cl₂N₂ [1][2][3]

Molecular Weight 177.03 g/mol [1][2]

CAS Registry Number 34584-69-5 [1][2]
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Methodology for Determination
The molecular formula and weight of a chemical compound like 3,6-Dichloro-4,5-
dimethylpyridazine are determined through standard, universally accepted chemical

principles.

Molecular Formula (C₆H₆Cl₂N₂): The formula is established through elemental analysis,

which determines the percentage composition of each element (Carbon, Hydrogen, Chlorine,

Nitrogen) in a pure sample. This empirical data is then used to calculate the simplest whole-

number ratio of atoms, and subsequently, the molecular formula is confirmed using mass

spectrometry.

Molecular Weight (177.03 g/mol ): This value is a calculated theoretical weight based on the

molecular formula. It is derived by summing the atomic weights of all constituent atoms (6

Carbon, 6 Hydrogen, 2 Chlorine, and 2 Nitrogen) using the standard atomic weights

established by the International Union of Pure and Applied Chemistry (IUPAC). The

monoisotopic mass, which is determined with high precision by mass spectrometry, further

confirms the compound's identity and molecular weight.[1]

The concepts of signaling pathways and complex biological workflows are not applicable to the

determination of these fundamental physicochemical properties. The diagram below illustrates

the logical relationship between the compound's identity and its core attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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